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Compound of Interest

Compound Name: 2-Tosylaniline

Cat. No.: B3046227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-tosylaniline
from o-nitroaniline. This process is a common transformation in organic synthesis, often
employed in the preparation of pharmaceutical intermediates and other fine chemicals. The
guide details a reliable two-step synthetic route, encompassing the tosylation of o-nitroaniline
followed by the selective reduction of the nitro group. This document provides detailed
experimental protocols, quantitative data, and visual diagrams to facilitate understanding and
replication in a laboratory setting.

Synthetic Pathway Overview
The synthesis of 2-tosylaniline from o-nitroaniline is typically achieved in a two-step process:
o Step 1: Tosylation of o-Nitroaniline. The amino group of o-nitroaniline is reacted with p-

toluenesulfonyl chloride (TsCI) in the presence of a base to form the intermediate, N-(2-
nitrophenyl)-4-methylbenzenesulfonamide (2-nitrotosylaniline).

o Step 2: Reduction of the Nitro Group. The nitro group of the 2-nitrotosylaniline intermediate is
selectively reduced to an amine to yield the final product, 2-tosylaniline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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